N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-(2-methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H13N3OS2/c1-17-11(9-2-4-18-7-9)6-14-13-12-10(3-5-19-12)15-8-16-13/h2-5,7-8,11H,6H2,1H3,(H,14,15,16)
• InChI Key: HMPGGZPTSRWHHZ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=NC=NC2=C1SC=C2)C3=CSC=C3
• Molecular Formula: C13H13N3OS2
• Molecular Weight: 291.4 g/mol

Description

N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine, also known as MTEPT, is a novel small molecule that has shown potential in various scientific research applications. MTEPT is a thieno[3,2-d]pyrimidine derivative that has been synthesized using a multi-step process.

Mechanism of Action

The mechanism of action of N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cancer growth and inflammation. N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine has also been shown to increase the levels of certain neurotransmitters in the brain, which may contribute to its potential in treating neurological disorders.
Biochemical and Physiological Effects:
N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine has been shown to improve cognitive function by increasing the levels of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine in lab experiments is its potential in various scientific research applications. N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and improving cognitive function. However, one limitation of using N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the research and development of N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine. One direction is to further study its potential in treating neurological disorders such as Alzheimer's disease. Another direction is to explore its potential in combination therapy with other anti-cancer drugs. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine and its potential in other scientific research applications.

Synthesis Methods

The synthesis of N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine involves a multi-step process that includes the reaction of 2-chloro-3-nitropyridine with 2-methoxythiophene-3-carboxaldehyde to form 2-(2-methoxythiophen-3-yl)pyridine-3-nitro. This intermediate is then reduced to 2-(2-methoxythiophen-3-yl)pyridine-3-amine, which is then reacted with 2-chloro-4,5-dimethylthiazole to form N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine.

Scientific Research Applications

N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine has been shown to have potential in various scientific research applications. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various animal models. Additionally, N-(2-Methoxy-2-thiophen-3-ylethyl)thieno[3,2-d]pyrimidin-4-amine has been studied for its potential in treating neurological disorders such as Alzheimer's disease and has shown promising results in improving cognitive function in animal models.